Cas no 1060210-21-0 (3-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-1-(3-methoxyphenyl)urea)
![3-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-1-(3-methoxyphenyl)urea structure](https://www.kuujia.com/scimg/cas/1060210-21-0x500.png)
3-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-1-(3-methoxyphenyl)urea Chemical and Physical Properties
Names and Identifiers
-
- 3-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-1-(3-methoxyphenyl)urea
- F5149-0761
- 1-[3-[3-(furan-2-yl)-6-oxopyridazin-1-yl]propyl]-3-(3-methoxyphenyl)urea
- AKOS024500531
- 1-(3-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)propyl)-3-(3-methoxyphenyl)urea
- 1060210-21-0
- VU0637425-1
-
- Inchi: 1S/C19H20N4O4/c1-26-15-6-2-5-14(13-15)21-19(25)20-10-4-11-23-18(24)9-8-16(22-23)17-7-3-12-27-17/h2-3,5-9,12-13H,4,10-11H2,1H3,(H2,20,21,25)
- InChI Key: IYPOJQZGGXVHBP-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C1C=CC(N(CCCNC(NC2C=CC=C(C=2)OC)=O)N=1)=O
Computed Properties
- Exact Mass: 368.14845513g/mol
- Monoisotopic Mass: 368.14845513g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 592
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 96.2Ų
- XLogP3: 1.9
3-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-1-(3-methoxyphenyl)urea Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F5149-0761-15mg |
3-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-1-(3-methoxyphenyl)urea |
1060210-21-0 | 15mg |
$89.0 | 2023-09-10 | ||
Life Chemicals | F5149-0761-20mg |
3-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-1-(3-methoxyphenyl)urea |
1060210-21-0 | 20mg |
$99.0 | 2023-09-10 | ||
Life Chemicals | F5149-0761-1mg |
3-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-1-(3-methoxyphenyl)urea |
1060210-21-0 | 1mg |
$54.0 | 2023-09-10 | ||
Life Chemicals | F5149-0761-40mg |
3-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-1-(3-methoxyphenyl)urea |
1060210-21-0 | 40mg |
$140.0 | 2023-09-10 | ||
Life Chemicals | F5149-0761-20μmol |
3-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-1-(3-methoxyphenyl)urea |
1060210-21-0 | 20μmol |
$79.0 | 2023-09-10 | ||
Life Chemicals | F5149-0761-5μmol |
3-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-1-(3-methoxyphenyl)urea |
1060210-21-0 | 5μmol |
$63.0 | 2023-09-10 | ||
Life Chemicals | F5149-0761-4mg |
3-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-1-(3-methoxyphenyl)urea |
1060210-21-0 | 4mg |
$66.0 | 2023-09-10 | ||
Life Chemicals | F5149-0761-5mg |
3-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-1-(3-methoxyphenyl)urea |
1060210-21-0 | 5mg |
$69.0 | 2023-09-10 | ||
Life Chemicals | F5149-0761-3mg |
3-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-1-(3-methoxyphenyl)urea |
1060210-21-0 | 3mg |
$63.0 | 2023-09-10 | ||
Life Chemicals | F5149-0761-2mg |
3-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-1-(3-methoxyphenyl)urea |
1060210-21-0 | 2mg |
$59.0 | 2023-09-10 |
3-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-1-(3-methoxyphenyl)urea Related Literature
-
Luyao Mei,Guangxu Wang,Jia Deng,Junfeng Xiao,Xing Guo Soft Matter, 2019,15, 9150-9156
-
Chih-Chia Cheng,Wei-Ling Lin,Zhi-Sheng Liao,Chih-Wei Chu,Jyun-Jie Huang,Shan-You Huang,Wen-Lu Fan Polym. Chem., 2017,8, 7469-7474
-
Ekaterina A. Elfimova,Alexey O. Ivanov Nanoscale, 2019,11, 21834-21846
-
Debajyoti Das,Chandralina Patra Mater. Adv., 2021,2, 2055-2067
-
5. Water
Additional information on 3-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-1-(3-methoxyphenyl)urea
Comprehensive Analysis of 3-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-1-(3-methoxyphenyl)urea (CAS No. 1060210-21-0)
The compound 3-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-1-(3-methoxyphenyl)urea (CAS No. 1060210-21-0) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique furan and pyridazine moieties, combined with a urea linkage, make it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly intrigued by its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets.
In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted therapy. This compound’s heterocyclic framework aligns with current trends in drug design, where molecules with multi-functional groups are prioritized for their versatility. Its 3-methoxyphenyl subunit, for instance, is often associated with improved bioavailability and metabolic stability, addressing common challenges in pharmacokinetics.
The synthesis of CAS No. 1060210-21-0 involves sophisticated organic chemistry techniques, including cross-coupling reactions and urea formation. These methods are frequently discussed in academic literature and patent filings, reflecting the compound’s relevance in intellectual property landscapes. Laboratories focusing on medicinal chemistry often explore derivatives of this scaffold to optimize binding affinity and selectivity.
From an SEO perspective, queries such as "pyridazine-based drug candidates" or "furan derivatives in pharmacology" highlight the growing public interest in this niche. The compound’s IUPAC name and CAS number are critical for researchers seeking precise data, while broader terms like "urea-linked bioactive molecules" cater to interdisciplinary audiences. Its potential role in cancer research or neurodegenerative diseases further amplifies its visibility in scientific databases.
Environmental and safety profiles of 1060210-21-0 are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Innovations in solvent-free synthesis or catalytic processes could enhance its sustainability. Meanwhile, computational modeling studies predict its ADMET properties, a topic frequently searched by pharmaceutical developers.
In conclusion, 3-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-1-(3-methoxyphenyl)urea represents a convergence of chemical innovation and therapeutic potential. Its study bridges gaps between synthetic chemistry, biology, and data-driven research, making it a standout subject in modern science.
1060210-21-0 (3-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-1-(3-methoxyphenyl)urea) Related Products
- 926032-04-4(N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3,4-dimethoxybenzene-1-sulfonamide)
- 2228237-62-3(4-1-(aminooxy)-2-methylpropan-2-yl-2-fluoro-N,N-dimethylaniline)
- 2171787-76-9(4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid)
- 2137463-26-2(Chloromethyl 2-(3-{[(tert-butoxy)carbonyl]amino}-2-oxoazepan-1-yl)acetate)
- 1360922-74-2(Methyl 5-chloro-3-cyanopicolinate)
- 1040634-44-3(2-{3-benzyl-8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3-fluorophenyl)acetamide)
- 2639411-78-0(6-(Propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride)
- 954721-66-5(3-cyclopentyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylpropanamide)
- 1804067-16-0(1-(3-Bromo-2-(fluoromethoxy)phenyl)-1-chloropropan-2-one)
- 1187933-35-2(5-Bromo-1-methylquinolin-2(1H)-one)


